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Compound of Interest

Compound Name: m30MG

Cat. No.: B1208855

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of Methyl 3-O-methylgallate (M3OMG), a rare
natural product with demonstrated antioxidant properties. This document consolidates its
chemical properties, and known biological activities, and outlines relevant experimental
protocols for its study.

Core Molecular Data

M3OMG, scientifically known as Methyl 3-O-methylgallate, is a small molecule with significant
potential in antioxidant research. Its fundamental molecular characteristics are summarized

below.
Property Value Reference
Molecular Formula C9H1005 [1]
Formula Weight 198.2 [1]
CAS Number 3934-86-9 [1]
Synonyms M3OMG [1]

Biological Activity and Signaling Pathways

© 2025 BenchChem. All rights reserved. 1/5 Tech Support


https://www.benchchem.com/product/b1208855?utm_src=pdf-interest
https://www.benchchem.com/product/b1208855?utm_src=pdf-body
https://www.benchchem.com/product/b1208855?utm_src=pdf-body
https://molnova.com/files/document/DATASHEET/DATASHEET_M26294.pdf
https://molnova.com/files/document/DATASHEET/DATASHEET_M26294.pdf
https://molnova.com/files/document/DATASHEET/DATASHEET_M26294.pdf
https://molnova.com/files/document/DATASHEET/DATASHEET_M26294.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1208855?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

M3OMG has been identified as a promising antioxidant agent. In vitro studies have shown its
capability to exert antioxidant effects in neuronal SH-SY5Y cells without demonstrating
prooxidant activity.[1] In vivo research has further substantiated its protective role against
oxidative stress.

2.1. Mechanism of Action in Oxidative Stress

Experimental evidence suggests that M3OMG mitigates oxidative stress by normalizing levels
of thiobarbituric acid reactive substances (TBARS) and restoring diminished activities of crucial
antioxidant enzymes such as superoxide dismutase and catalase.[1] It also helps in
replenishing reduced glutathione levels.[1]

Logical Workflow for M3OMG Action:
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Caption: Logical workflow of MBOMG's protective mechanism against oxidative stress.
Experimental Protocols
The following sections detail the methodologies for key experiments involving M3OMG.
3.1. In Vivo Model of Oxidative Stress

This protocol describes the induction of oxidative stress in an animal model and subsequent
treatment with M3OMG.

e Animal Model: Suitable rodent models (e.g., mice or rats).
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e Treatment Groups:

o

Vehicle control (5% dimethyl sulfoxide; 1 ml/kg, i.p.).

[¢]

M3OMG (10 mg/kg, i.p.).

[¢]

M3OMG (20 mg/kg, i.p.).

[e]

Positive control: Vitamin C (10 mg/kg, i.p.).
 Induction of Oxidative Stress:

o Administer 600 ppm Sodium Fluoride (NaF) in the drinking water for 7 days.
o Treatment Regimen:

o Treat animals with the respective compounds or vehicle for one week concurrently with
NaF administration.

o Sample Collection and Analysis:

o

At the end of the treatment period, euthanize the animals and collect brain tissue.

[¢]

Prepare brain homogenates for subsequent biochemical assays.

[¢]

Evaluate the levels of TBARS and reduced glutathione.

[e]

Measure the activities of superoxide dismutase (SOD) and catalase.

Experimental Workflow for In Vivo Study:
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Caption: Workflow for the in vivo assessment of MBOMG's antioxidant effects.

Storage and Stability

For research purposes, M3OMG should be stored at -20°C.[1] Under these conditions, it is
stable for at least two years.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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